Cas no 317845-81-1 ((1S)-1-(3-bromopyridin-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(3-bromopyridin-2-yl)ethan-1-ol
• CAS No: 317845-81-1
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD26860013
• CID: 5111033
• PubChem ID: 15439078
• Update Time: 2026-03-03

(1S)-1-(3-bromopyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 3-bromo-α-methyl-, (αS)-
• (1S)-1-(3-bromopyridin-2-yl)ethan-1-ol
• (S)-1-(3-bromopyridin-2-yl)ethanol
• (S)-1-(3-Bromo-2-pyridyl)ethanol
• (1S)-1-(3-bromo-2-pyridyl)ethanol
• (alphaS)-3-bromo-alpha-methyl-2-Pyridinemethanol
• MFCD26860013
• 317845-81-1
• (S)-1-(3-Bromopyridin-2-yl)ethan-1-ol
• starbld0007341
• PS-16240
• 2-Pyridinemethanol, 3-bromo-
• DB-420014
• CS-0373044
• A-methyl-, (
• E83407
• SCHEMBL23295658
• AS)-
• (1S)-1-(3-bromopyridin-2-yl)ethanol

• MDL： MFCD26860013
• Inchi： 1S/C7H8BrNO/c1-5(10)7-6(8)3-2-4-9-7/h2-5,10H,1H3/t5-/m0/s1
• InChI Key： XEBDEXIOOONSJK-YFKPBYRVSA-N
• SMILES： [C@H](C1N=CC=CC=1Br)(O)C

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų